6-Fluoro-2-phenylbenzoic acid

Specification

• CAS No.: 1841-56-1
• Molecular Formula: C13H9FO2
• Molecular Weight: 216.21 g/mol
• IUPAC Name: 2-fluoro-6-phenylbenzoic acid
• Standard InChI: InChI=1S/C13H9FO2/c14-11-8-4-7-10(12(11)13(15)16)9-5-2-1-3-6-9/h1-8H,(H,15,16)
• Standard InChI Key: MTGFHEPJUPTKGV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(C(=CC=C2)F)C(=O)O
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=CC=C2)F)C(=O)O

Introduction

Chemical Identity and Structure

6-Fluoro-2-phenylbenzoic acid (CAS: 1841-56-1) is an aromatic carboxylic acid with a molecular formula of C13H9FO2 and a molecular weight of 216.21 g/mol. The compound consists of a benzoic acid core with a phenyl substituent at position 2 and a fluorine atom at position 6. This structural arrangement creates a biphenyl system with specific chemical properties influenced by both the carboxylic acid functionality and the fluorine substitution.

The compound is also known by several alternative names, including:

• 3-Fluoro-[1,1'-biphenyl]-2-carboxylic acid

• 2-fluoro-6-phenylbenzoic acid

• 3-fluorobiphenyl-2-carboxylic acid

Physical and Chemical Properties

The unique structural features of 6-Fluoro-2-phenylbenzoic acid contribute to its distinct chemical behavior and reactivity patterns. Below is a comprehensive table of its key identifiers and properties:

Property	Value
CAS Number	1841-56-1
Molecular Formula	C13H9FO2
Molecular Weight	216.21 g/mol
IUPAC Name	2-fluoro-6-phenylbenzoic acid
InChI	InChI=1S/C13H9FO2/c14-11-8-4-7-10(12(11)13(15)16)9-5-2-1-3-6-9/h1-8H,(H,15,16)
InChIKey	MTGFHEPJUPTKGV-UHFFFAOYSA-N
SMILES	C1=CC=C(C=C1)C2=C(C(=CC=C2)F)C(=O)O

Synthesis Methods

The synthesis of 6-Fluoro-2-phenylbenzoic acid can be achieved through various methodologies, with palladium-catalyzed reactions being particularly significant in modern synthetic approaches.

Palladium-Catalyzed Synthesis

One of the primary synthetic routes involves palladium-catalyzed direct ortho-arylation of benzoic acids. This approach facilitates the coupling of aryl groups onto the benzoic acid ring structure, providing an efficient pathway for creating the biphenyl framework characteristic of this compound. The methodology represents an important advancement in synthetic organic chemistry, allowing for more direct access to structurally complex molecules while potentially reducing the number of synthetic steps required.

Alternative Synthetic Routes

Safety Parameter	Details
GHS Symbol	GHS07 (Irritant)
Signal Word	Warning
Hazard Statements	H315-H319-H335 (Skin irritation; Serious eye irritation; Respiratory irritation)
Precautionary Statements	P264-P280-P261-P271-P302+P352-P321-P332+P313-P362+P364-P305+P351+P338-P337+P313-P304+P340-P312-P403+P233-P405-P501

These hazard and precautionary statements indicate that the compound may cause irritation to skin, eyes, and respiratory system. Standard laboratory safety protocols should be implemented when handling this material, including appropriate personal protective equipment, adequate ventilation, and proper waste disposal procedures.

Applications in Chemical Research

6-Fluoro-2-phenylbenzoic acid has significant value in organic synthesis and pharmaceutical research due to its unique structural features and reactivity profile.

Pharmaceutical Applications

Manufacturer	Product Number	Product Description	Packaging	Price (USD)
TRC	F600880	6-Fluoro-2-phenylbenzoic Acid	500mg	$155
AK Scientific	V3944	6-Fluoro-2-phenylbenzoic acid	1g	$211
American Custom Chemicals Corporation	HCH0364939	3-FLUORO-[1,1'-BIPHENYL]-2-CARBOXYLIC ACID 95.00%	5MG	$497.38
Alichem	1841561	3-Fluorobiphenyl-2-carboxylic acid	500mg	$839.45
Alichem	1841561	3-Fluorobiphenyl-2-carboxylic acid	1g	$1519.8

This pricing information indicates that the compound is relatively expensive, which is typical for specialized chemical reagents used in research and development. The significant price variation between suppliers suggests differences in synthesis methods, purity levels, or market positioning.

Comparison with Related Compounds

Understanding 6-Fluoro-2-phenylbenzoic acid in the context of related compounds provides valuable insights into its unique properties and applications. 2-Fluorobenzoic acid (CAS: 445-29-4), a simpler fluorinated benzoic acid with the formula C7H5FO2 and molecular weight of 140.1118 g/mol, represents a structural relative that lacks the additional phenyl substituent.

The addition of the phenyl group in 6-Fluoro-2-phenylbenzoic acid introduces greater steric complexity and modifies the electronic properties of the molecule, potentially influencing its reactivity patterns and applications in synthetic chemistry.